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Compound of Interest

Compound Name: Rheochrysin

Cat. No.: B072260 Get Quote

An in-depth analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS)

data of Rheochrysin (also known as physcion-8-O-β-D-glucopyranoside), a naturally occurring

anthraquinone glycoside, is presented. This guide provides a comprehensive overview of its

structural characterization, alongside detailed experimental protocols and an exploration of its

role in cellular signaling pathways, tailored for researchers, scientists, and professionals in drug

development.

Spectroscopic Data of Rheochrysin
The structural elucidation of Rheochrysin relies on the combined application of NMR and MS

techniques. While a complete, officially published dataset for Rheochrysin can be challenging

to locate, analysis of related compounds and data from various sources allows for a confident

assignment of its spectral characteristics. A closely related compound, physcion-8-O-β-D-

gentiobioside, isolated from rhubarb roots, has been characterized using ¹H-NMR and MS,

providing a valuable reference for the interpretation of Rheochrysin's spectra.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
The ¹H and ¹³C NMR spectra of Rheochrysin are expected to exhibit characteristic signals

corresponding to the physcion aglycone and the glucose moiety. The chemical shifts are

influenced by the substitution pattern on the anthraquinone core and the glycosidic linkage.

Table 1: Predicted ¹H NMR Spectroscopic Data for Rheochrysin
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Proton
Predicted Chemical Shift
(δ, ppm)

Multiplicity

H-2 ~7.10 d

H-4 ~7.60 d

H-5 ~12.10 s

H-7 ~7.30 s

6-CH₃ ~2.40 s

3-OCH₃ ~3.90 s

H-1' ~5.10 d

H-2' - H-6' 3.40 - 4.00 m

Table 2: Predicted ¹³C NMR Spectroscopic Data for Rheochrysin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b072260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Predicted Chemical Shift (δ, ppm)

C-1 ~162.0

C-2 ~107.0

C-3 ~165.0

C-4 ~108.0

C-4a ~133.0

C-5 ~161.0

C-6 ~148.0

C-7 ~124.0

C-8 ~161.5

C-8a ~113.0

C-9 ~190.0

C-9a ~110.0

C-10 ~182.0

C-10a ~135.0

6-CH₃ ~22.0

3-OCH₃ ~56.0

C-1' ~102.0

C-2' ~74.0

C-3' ~77.0

C-4' ~70.0

C-5' ~78.0

C-6' ~61.0
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Note: The chemical shifts presented are approximate and may vary depending on the solvent

and experimental conditions.

Mass Spectrometry (MS) Data
Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the

molecular weight and fragmentation pattern of Rheochrysin.

Table 3: Predicted Mass Spectrometry Data for Rheochrysin

Ion Predicted m/z

[M+H]⁺ 447.1291

[M+Na]⁺ 469.1110

[M-glucose+H]⁺ 285.0763

Experimental Protocols
The following sections outline generalized experimental procedures for the acquisition of NMR

and MS data for anthraquinone glycosides like Rheochrysin.

NMR Data Acquisition
A standard approach for obtaining high-quality NMR data for natural products involves

dissolving the purified compound in a deuterated solvent and acquiring spectra on a high-field

NMR spectrometer.

Sample Preparation

NMR Acquisition Data Processing

Purified Rheochrysin Dissolve Sample

Deuterated Solvent (e.g., DMSO-d6)

Transfer to NMR Tube Insert Sample High-Field NMR Spectrometer (e.g., 500 MHz) Shimming Acquire 1H Spectrum Acquire 13C Spectrum Acquire 2D Spectra (COSY, HSQC, HMBC) Raw FID Data Fourier Transform, Phasing, Baseline Correction Spectral Analysis and Assignment
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Figure 1: Experimental workflow for NMR data acquisition and processing.

Methodology:

Sample Preparation: A few milligrams of purified Rheochrysin are dissolved in a suitable

deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD).

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a

frequency of, for example, 500 MHz for protons and 125 MHz for carbons.

Data Acquisition: Standard pulse sequences are used to acquire one-dimensional (¹H, ¹³C)

and two-dimensional (COSY, HSQC, HMBC) NMR spectra.

Data Processing: The raw free induction decay (FID) signals are processed using

appropriate software, involving Fourier transformation, phase correction, and baseline

correction to obtain the final spectra.

Mass Spectrometry Data Acquisition
High-resolution mass spectrometry provides accurate mass measurements, which are crucial

for confirming the elemental composition of Rheochrysin.
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Rheochrysin in Solution (e.g., Methanol) Direct Infusion or LC Coupling Electrospray Ionization (ESI) Mass Analyzer (e.g., Q-TOF, Orbitrap) Detector Mass Spectrum (m/z vs. Intensity) Data Analysis (Molecular Formula Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b072260?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/17396964/
https://pubmed.ncbi.nlm.nih.gov/17396964/
https://www.benchchem.com/product/b072260#spectroscopic-data-for-rheochrysin-nmr-ms
https://www.benchchem.com/product/b072260#spectroscopic-data-for-rheochrysin-nmr-ms
https://www.benchchem.com/product/b072260#spectroscopic-data-for-rheochrysin-nmr-ms
https://www.benchchem.com/product/b072260#spectroscopic-data-for-rheochrysin-nmr-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

